Cas no 78485-37-7 (Ethyl 2-chloro-6-benzothiazolecarboxylate)

• Product Name: Ethyl 2-chloro-6-benzothiazolecarboxylate
• CAS No: 78485-37-7
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• MDL: MFCD08443995
• CID: 59991
• Update Time: 2025-11-06

Ethyl 2-chloro-6-benzothiazolecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-benzothiazolecarboxylate
• 2-Chlorobenzothiazole-6-carboxylic acid ethyl ester
• ethyl 2-chloro-1,3-benzothiazole-6-carboxylate
• ethyl 2-chlorobenzo[d]thiazole-6-carboxylate
• 2-Chloro-benzothiazole-6-carboxylic acid ethyl ester
• ethyl 2-chlorobenzothiazole-6-carboxylate
• KSC495S6J
• ethylchlorobenzothiazolecarboxylate
• XISSCVMIXDMKLH-UHFFFAOYSA-N
• SBB099498
• OR15184
• RP13818

• MDL： MFCD08443995
• Inchi： 1S/C10H8ClNO2S/c1-2-14-9(13)6-3-4-7-8(5-6)15-10(11)12-7/h3-5H,2H2,1H3
• InChI Key： XISSCVMIXDMKLH-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC(C(=O)OCC)=CC=2S1

Computed Properties

• Exact Mass: 240.99600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Topological Polar Surface Area: 67.4

Experimental Properties

• Density: 1.400
• Melting Point: 90-97°C
• Boiling Point: 340.5°C at 760 mmHg
• PSA: 67.43000
• LogP: 3.12640

Ethyl 2-chloro-6-benzothiazolecarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Ethyl 2-chloro-6-benzothiazolecarboxylate

Ethyl 2-chloro-6-benzothiazolecarboxylate: A Comprehensive Overview

Ethyl 2-chloro-6-benzothiazolecarboxylate, identified by the CAS number 78485-37-7, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of benzothiazoles, which are widely recognized for their unique chemical properties and versatility in different fields. The structure of Ethyl 2-chloro-6-benzothiazolecarboxylate consists of a benzothiazole ring system with a chlorine substituent at position 2 and an ethoxycarbonyl group at position 6, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of Ethyl 2-chloro-6-benzothiazolecarboxylate in the development of advanced materials, particularly in the field of optoelectronics. Researchers have explored its role as a precursor for synthesizing novel organic semiconductors, which exhibit enhanced electrical properties and stability under various conditions. These findings underscore the importance of understanding the electronic structure and photophysical properties of this compound, paving the way for its application in next-generation electronic devices.

The synthesis of Ethyl 2-chloro-6-benzothiazolecarboxylate has been optimized through various methodologies, with a focus on improving yield and purity. Recent advancements in catalytic processes have enabled more efficient production, reducing costs and environmental impact. These improvements are critical for scaling up production to meet the growing demand in industries such as pharmaceuticals and agrochemicals.

In terms of applications, Ethyl 2-chloro-6-benzothiazolecarboxylate has shown promise as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various nucleophilic substitutions and coupling reactions makes it a valuable building block in drug discovery programs targeting diseases such as cancer and infectious disorders. Moreover, its role in agrochemicals has been explored, with researchers investigating its potential as a component in herbicides and fungicides.

Recent research has also delved into the environmental fate and toxicity of Ethyl 2-chloro-6-benzothiazolecarboxylate, addressing concerns related to its use in industrial settings. Studies have demonstrated that under certain conditions, this compound can undergo biodegradation, reducing its persistence in the environment. However, further research is needed to fully understand its impact on ecosystems and develop strategies for safe handling and disposal.

In conclusion, Ethyl 2-chloro-6-benzothiazolecarboxylate (CAS No. 78485-37-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its role as an intermediate in organic synthesis, coupled with recent advancements in its synthesis and application, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to scientific innovation and industrial progress.